Cas no 52052-65-0 (4H-Indolo[4,3-fg][3,1]benzoxazine, 6,6a,7,8,10,10a-hexahydro-7,8-dimethyl-10-(1-methylethenyl)-,(6aR,8R,10R,10aR)- (9CI))

• Product Name: 4H-Indolo[4,3-fg][3,1]benzoxazine, 6,6a,7,8,10,10a-hexahydro-7,8-dimethyl-10-(1-methylethenyl)-,(6aR,8R,10R,10aR)- (9CI)
• CAS No: 52052-65-0
• MF: C₁₈H₂₂N₂O
• MW: 282.380084514618
• CID: 385425
• PubChem ID: 181148
• Update Time: 2025-04-19

4H-Indolo[4,3-fg][3,1]benzoxazine, 6,6a,7,8,10,10a-hexahydro-7,8-dimethyl-10-(1-methylethenyl)-,(6aR,8R,10R,10aR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-Indolo[4,3-fg][3,1]benzoxazine, 6,6a,7,8,10,10a-hexahydro-7,8-dimethyl-10-(1-methylethenyl)-,(6aR,8R,10R,10aR)- (9CI)
• 52052-65-0
• DTXSID10966421
• (2R,3R,5R,7R)-5,6-dimethyl-3-prop-1-en-2-yl-4-oxa-6,11-diazatetracyclo[7.6.1.02,7.012,16]hexadeca-1(16),9,12,14-tetraene
• Paspaclavine
• 8-Oxaergoline, 6,7-dimethyl-9-(1-methylethenyl)-, (7alpha,9alpha)-
• 7,8-Dimethyl-10-(prop-1-en-2-yl)-6,6a,7,8,10,10a-hexahydro-4H-indolo[4,3-fg][3,1]benzoxazine
• CHEBI:215452

• Inchi： 1S/C18H22N2O/c1-10(2)18-17-13-6-5-7-14-16(13)12(9-19-14)8-15(17)20(4)11(3)21-18/h5-7,9,11,15,17-19H,1,8H2,2-4H3/t11-,15-,17-,18+/m1/s1
• InChI Key： KBOWIUHISHXEEI-PTFKWJCZSA-N
• SMILES： O1[C@H](C)N(C)[C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2[C@@H]1C(=C)C

Computed Properties

• Exact Mass: 282.17336
• Monoisotopic Mass: 282.173213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.3
• XLogP3: 3.7

Experimental Properties

• Density: 1.127
• Boiling Point: 446.1°Cat760mmHg
• Flash Point: 223.6°C
• Refractive Index: 1.601
• PSA: 28.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Oxaergolines Oxaergolines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Oxaergolines